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Research
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Abstract

2-(4-lodophenyl)ethanol is a bifunctional organic molecule that has garnered significant
attention as a versatile building block in diverse fields of chemical and biomedical research. Its
structure, comprising a reactive primary alcohol and an aryl iodide moiety, provides two distinct
handles for a wide array of chemical transformations. This technical guide offers a
comprehensive exploration of the potential research applications of 2-(4-lodophenyl)ethanol,
targeting researchers, scientists, and professionals in drug development. We will delve into its
fundamental physicochemical properties, established synthetic routes, and its pivotal role as an
intermediate in organic synthesis, medicinal chemistry, and the burgeoning field of
radiochemistry for molecular imaging. Detailed experimental protocols, data summaries, and
mechanistic diagrams are provided to serve as a practical resource for leveraging this
compound's unique chemical attributes in the laboratory.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1305254#bc-rfq
https://www.benchchem.com/product/b1305254/docs?utm_src=pdf-body#2-4-iodophenyl-ethanol-potential-research-applications
https://www.benchchem.com/product/b1305254/docs?utm_src=pdf-body#2-4-iodophenyl-ethanol-potential-research-applications
https://www.benchchem.com/product/b1305254/docs?utm_src=pdf-body#2-4-iodophenyl-ethanol-potential-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Introduction to 2-(4-lodophenyl)ethanol

2-(4-lodophenyl)ethanol, also known as 4-iodophenethyl alcohol, is an aromatic primary
alcohol distinguished by the presence of an iodine atom at the para-position of the phenyl ring.
[1][2] This substitution is critical; the carbon-iodine bond is the most reactive among the
halogens in common cross-coupling reactions, making it an excellent substrate for constructing
more complex molecular architectures.[3][4] Simultaneously, the terminal hydroxyl group offers
a site for classic alcohol chemistry, including oxidation, esterification, and etherification. This
dual reactivity makes 2-(4-lodophenyl)ethanol a valuable and strategic precursor in multi-step
synthetic campaigns.[5]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in research and development. The key properties of 2-(4-lodophenyl)ethanol
are summarized below.

Property Value Source(s)
CAS Number 52914-23-5 [1]12]16]
Molecular Formula CsHolO [1107]
Molecular Weight 248.06 g/mol [1][2]
Appearance Off-white to yellow solid [2]

Melting Point 48-49 °C [2]

Boiling Point 275.7 °C at 760 mmHg [1][2]
Density 1.749 g/cm3 [1]

Flash Point 121 °C [2]
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Storage Temperature 2-8 °C, protect from light [2][6]

Synthesis of 2-(4-lodophenyl)ethanol
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The most direct and common laboratory-scale synthesis of 2-(4-lodophenyl)ethanol involves
the reduction of its corresponding carboxylic acid, 2-(4-iodophenyl)acetic acid. This
transformation is efficiently achieved using a borane-tetrahydrofuran complex.

Tetrahydrofuran (THF)

Dissolve in

(2-(4-Iodophenyl)acetic Acid)

1. Add slowly at RT

Borane-THF Complex
(BH3-THF)

2. Stir for 6h
3. Quench & Extract

(2-(4-Iodophenyl)ethanoD

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(4-lodophenyl)ethanol via reduction.
Experimental Protocol: Reduction of 2-(4-lodophenyl)acetic Acid[2]

e Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
2-(4-iodophenyl)acetic acid (1.0 eq) in anhydrous tetrahydrofuran (THF).

o Reagent Addition: To the stirred solution at room temperature, slowly add a 1.0 M solution of
borane-tetrahydrofuran complex (1.0 eq).

e Reaction: Continue stirring the reaction mixture at room temperature for approximately 6
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
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o Work-up: Upon completion, carefully quench the reaction by diluting with a saturated sodium
chloride solution. Adjust the pH to ~13 with an agueous sodium hydroxide solution.

o Extraction: Extract the aqueous layer multiple times with ethyl acetate. Combine the organic
phases.

 Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate the filtrate under reduced pressure to yield the crude product, 2-(4-
iodophenyl)ethanol, which can often be used in subsequent steps without further
purification.

Core Application: A Versatile Building Block in
Organic Synthesis

The primary utility of 2-(4-lodophenyl)ethanol lies in its capacity as a versatile organic building
block. The aryl iodide is a premier functional group for palladium-catalyzed cross-coupling
reactions, which are foundational methods for constructing C-C and C-heteroatom bonds in
modern organic chemistry.[4]

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-iodine bond is the most reactive of the carbon-halogen bonds in oxidative addition
to a Pd(0) catalyst, the crucial first step in many cross-coupling cycles. This allows reactions
like Suzuki, Sonogashira, and Heck couplings to proceed under relatively mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-(4-iodophenyl)ethanol | 52914-23-5 [chemnet.com]

e 2. 4-lodophenethyl alcohol | 52914-23-5 [chemicalbook.com]

e 3. pdf.benchchem.com [pdf.benchchem.com]
e 4. pdf.benchchem.com [pdf.benchchem.com]

o 5. HFAAK [sigmaaldrich.com]

e 6.52914-23-5|2-(4-lodophenyl)ethanol|BLD Pharm [bldpharm.com]

e 7. PubChemlLite - 2-(4-iodophenyl)ethan-1-ol (C8H9IO) [pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. ['2-(4-lodophenyl)ethanol” potential research
applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305254/docs#2-4-iodophenyl-ethanol-potential-

research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

